Cas no 143661-09-0 (2H-1-Benzopyran-2-acetic acid, 2-methyl-, ethyl ester)

• Product Name: 2H-1-Benzopyran-2-acetic acid, 2-methyl-, ethyl ester
• CAS No: 143661-09-0
• MF: C₁₄H₁₆O₃
• MW: 232.275044441223
• CID: 3744877
• PubChem ID: 15150179
• Update Time: 2025-08-05

2H-1-Benzopyran-2-acetic acid, 2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2H-1-Benzopyran-2-acetic acid, 2-methyl-, ethyl ester
• (2-Methyl-2H-chromen-2-yl)-acetic acid ethyl ester
• Ethyl2-(2-methyl-2H-chromen-2-yl)acetate
• Ethyl 2-(2-methyl-2H-chromen-2-yl)acetate
• SCHEMBL5859197
• 143661-09-0
• TVZUBZRXMWKSHF-UHFFFAOYSA-N

• Inchi： 1S/C14H16O3/c1-3-16-13(15)10-14(2)9-8-11-6-4-5-7-12(11)17-14/h4-9H,3,10H2,1-2H3
• InChI Key： TVZUBZRXMWKSHF-UHFFFAOYSA-N
• SMILES： C1(C)(CC(OCC)=O)OC2=CC=CC=C2C=C1

Computed Properties

• Exact Mass: 232.109944368Da
• Monoisotopic Mass: 232.109944368Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 2H-1-Benzopyran-2-acetic acid, 2-methyl-, ethyl ester

2H-1-Benzopyran-2-acetic acid, 2-methyl-, ethyl ester: A Promising Compound in Pharmaceutical Research

2H-1-Benzopyran-2-acetic acid, 2-methyl-, ethyl ester is a key compound with the CAS No. 143661-09-0, which has attracted significant attention in the field of pharmaceutical chemistry due to its unique molecular structure and potential biological activities. This compound belongs to the class of 2H-1-benzopyran derivatives, which are known for their diverse pharmacological properties, including antioxidant, anti-inflammatory, and neuroprotective effects. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for drug development targeting chronic diseases such as neurodegenerative disorders and metabolic syndromes.

The ethyl ester functional group in this molecule plays a critical role in enhancing its solubility and bioavailability, which is essential for its application in drug formulation. The 2-methyl substitution at the benzopyran ring further contributes to its structural stability and metabolic profile. Researchers have recently demonstrated that this compound exhibits selective interaction with specific receptors, such as the PPAR-γ (Peroxisome Proliferator-Activated Receptor Gamma) pathway, which is a key regulator of lipid metabolism and insulin sensitivity. These findings align with the growing interest in targeting PPAR-γ for the treatment of type 2 diabetes and obesity.

Recent advancements in computational chemistry have enabled the prediction of the molecular dynamics and binding affinity of 2H-1-Benzopyran-2-acetic acid, 2-methyl-, eth,yl ester with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry revealed that this compound shows a high binding affinity for the GLP-1 receptor (Glucagon-Like Peptide-1 Receptor), which is a key therapeutic target for diabetes management. The study also highlighted its potential as a dual agonist for both GLP-1 and PPAR-γ pathways, suggesting a novel mechanism for improving glucose homeostasis and reducing insulin resistance.

Moreover, the 2H-1-benzopyran core is a well-known scaffold in medicinal chemistry, with several derivatives already in clinical trials for various indications. For example, the ethyl ester modification has been shown to significantly enhance the oral bioavailability of certain compounds, as demonstrated in preclinical studies. This property makes 2H-1-Benzopyran-2-acetic acid, 2-methyl-, ethyl ester a valuable lead compound for the development of orally administrable drugs. The compound's ability to cross the blood-brain barrier further expands its potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Recent research has also focused on the synthetic routes for producing this compound. A 2024 study in the Organic Letters journal described an efficient asymmetric synthesis method using transition metal-catalyzed coupling reactions. This approach allows for the precise control of stereochemistry, which is crucial for optimizing the biological activity of the compound. The study emphasized the importance of stereochemical purity in drug development, as the spatial arrangement of functional groups can significantly influence the compound's pharmacological profile.

Additionally, the ethyl ester group in this molecule has been shown to undergo metabolic conversion in vivo, leading to the formation of active metabolites. A 2023 pharmacokinetic study published in Drug Metabolism and Disposition demonstrated that the compound is rapidly metabolized by liver enzymes, with the primary metabolite being the carboxylic acid derivative. This metabolic pathway is important for understanding the compound's safety profile and dosing requirements in clinical trials.

Emerging evidence suggests that 2H-1-Benzopyran-2-acetic acid, 2-methyl-, ethyl ester may also have potential in the treatment of inflammatory diseases. A 2024 preclinical study in Journal of Inflammation Research found that the compound exhibits anti-inflammatory effects by inhibiting the NF-κB signaling pathway. This pathway is a central regulator of immune responses, and its modulation could lead to novel therapies for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's lipophilicity and hydrophobicity properties are critical for its ability to interact with cell membranes and membrane-bound receptors. A 2023 study in Chemical Research in Toxicology explored the relationship between these properties and the compound's cellular uptake efficiency. The findings indicated that the ethyl ester modification enhances the compound's ability to penetrate cell membranes, which is essential for its therapeutic efficacy.

As the field of pharmaceutical chemistry continues to evolve, the 2H-1-Benzopyran-2-acetic acid, 2-methyl-, ethyl ester compound is expected to play a significant role in the development of new drugs. Its unique molecular structure, combined with its potential biological activities, positions it as a promising candidate for further research. Ongoing studies are focused on optimizing its therapeutic profile and exploring its applications in a broader range of diseases.

In conclusion, 2H-1-Benzopyran-2-acetic acid, 2-methyl-, ethyl ester represents a valuable compound in the pharmaceutical industry. Its structural characteristics, such as the ethyl ester group and 2-methyl substitution, contribute to its pharmacological properties and potential therapeutic applications. As research continues to uncover its mechanisms of action and optimize its synthesis, this compound is poised to make significant contributions to the development of novel therapies for various medical conditions.